Cas no 92289-46-8 (6-(Benzyloxy)pyridazin-3-amine)

• Product Name: 6-(Benzyloxy)pyridazin-3-amine
• CAS No: 92289-46-8
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 2618812
• PubChem ID: 15749994
• Update Time: 2025-11-02

6-(Benzyloxy)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL933699
• DB-169336
• LAMSGBRYKOPMFA-UHFFFAOYSA-N
• 92289-46-8
• 6-(Benzyloxy)pyridazin-3-amine
• 6-benzyloxy-pyridazin-3-ylamine

• Inchi： 1S/C11H11N3O/c12-10-6-7-11(14-13-10)15-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,13)
• InChI Key： LAMSGBRYKOPMFA-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(N)N=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 201.090211983Da
• Monoisotopic Mass: 201.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61Ų

Additional information on 6-(Benzyloxy)pyridazin-3-amine

Recent Advances in the Study of 6-(Benzyloxy)pyridazin-3-amine (CAS: 92289-46-8) in Chemical Biology and Pharmaceutical Research

The compound 6-(Benzyloxy)pyridazin-3-amine (CAS: 92289-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic amine derivative, characterized by its pyridazine core and benzyloxy substituent, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the context of modern drug development.

Recent studies have focused on the synthesis and optimization of 6-(Benzyloxy)pyridazin-3-amine, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. This advancement is critical for large-scale production, which is often a bottleneck in the development of new pharmaceutical agents. The study also reported on the compound's stability under various conditions, providing valuable insights for formulation scientists.

In terms of pharmacological activity, 6-(Benzyloxy)pyridazin-3-amine has shown promising results as a modulator of specific enzymatic pathways. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on certain kinases implicated in inflammatory diseases. The compound exhibited a dose-dependent reduction in kinase activity, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents, although further in vivo studies are warranted to confirm its efficacy and safety.

Another area of interest is the compound's role in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored the use of 6-(Benzyloxy)pyridazin-3-amine as a linker molecule in antibody-drug conjugates (ADCs). The researchers found that the compound's unique chemical properties allow for stable conjugation with monoclonal antibodies while maintaining the cytotoxic payload's activity. This application could revolutionize cancer therapy by enabling more precise and effective treatments with reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 6-(Benzyloxy)pyridazin-3-amine-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Recent toxicological studies, as reported in Chemical Research in Toxicology, have begun to elucidate the compound's metabolic pathways and identify potential metabolites that may contribute to its pharmacological or toxicological effects. These studies are essential for guiding the design of future derivatives with improved safety profiles.

In conclusion, 6-(Benzyloxy)pyridazin-3-amine (CAS: 92289-46-8) represents a versatile scaffold with significant potential in pharmaceutical research. Its applications span from kinase inhibition to targeted drug delivery, making it a valuable tool for drug discovery. However, further research is needed to fully exploit its therapeutic potential and overcome existing challenges. The ongoing studies in synthesis optimization, pharmacological evaluation, and toxicological assessment will undoubtedly contribute to the advancement of this compound and its derivatives in the coming years.